Cas no 1798716-97-8 (5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-ylmethanol)

• Product Name: 5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-ylmethanol
• CAS No: 1798716-97-8
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 4614940
• PubChem ID: 91647478
• Update Time: 2025-10-29

5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-ylmethanol
• 8H-1,2,4-Triazolo[3,4-c][1,4]oxazine-3-methanol, 5,6-dihydro-
• 5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-ylmethanol

• Inchi： 1S/C6H9N3O2/c10-3-5-7-8-6-4-11-2-1-9(5)6/h10H,1-4H2
• InChI Key： VPKVOLNWGQRDCM-UHFFFAOYSA-N
• SMILES： O1CCN2C(CO)=NN=C2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-ylmethanol

Comprehensive Guide to 5H,6H,8H-1,2,4triazolo[3,4-c][1,4]oxazin-3-ylmethanol (CAS No. 1798716-97-8): Properties, Applications, and Market Insights

5H,6H,8H-1,2,4triazolo[3,4-c][1,4]oxazin-3-ylmethanol (CAS No. 1798716-97-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique triazolo-oxazine scaffold coupled with a hydroxymethyl functional group, making it a versatile intermediate for drug discovery and material science applications. In this detailed guide, we explore its chemical properties, synthesis pathways, industrial applications, and emerging trends in its utilization.

The structural complexity of 5H,6H,8H-1,2,4triazolo[3,4-c][1,4]oxazin-3-ylmethanol contributes to its broad reactivity profile. Researchers have identified its potential as a key building block in the development of novel bioactive compounds, particularly in the fields of antimicrobial agents and central nervous system (CNS) therapeutics. Recent studies highlight its role in modulating specific enzyme targets, which aligns with current industry demands for precision medicine solutions.

From a synthetic chemistry perspective, the triazolo-oxazine core of this compound presents interesting challenges and opportunities. Modern green chemistry approaches have been applied to optimize its production, reducing environmental impact while maintaining high yield and purity. These advancements respond to growing market demands for sustainable chemical synthesis methods, a hot topic in both academic and industrial circles.

The pharmaceutical applications of 5H,6H,8H-1,2,4triazolo[3,4-c][1,4]oxazin-3-ylmethanol are particularly noteworthy. Its structural features make it valuable for designing small molecule inhibitors targeting various disease pathways. Recent patent filings indicate its use in developing treatments for neurodegenerative disorders and metabolic diseases, areas of intense research focus in 2023-2024. The compound's ability to cross the blood-brain barrier has sparked particular interest in neuroscience applications.

In material science, derivatives of 1798716-97-8 have shown promise in creating advanced functional materials with specific optical or electronic properties. Researchers are exploring its incorporation into organic semiconductors and photocatalytic systems, capitalizing on the electron-rich nature of the triazolo-oxazine system. These applications align with global trends toward renewable energy technologies and smart materials development.

The global market for 5H,6H,8H-1,2,4triazolo[3,4-c][1,4]oxazin-3-ylmethanol intermediates has shown steady growth, driven by increasing R&D investment in specialty chemicals. Market analysts project particular demand from the Asia-Pacific region, where pharmaceutical innovation is accelerating. Current pricing trends reflect its status as a high-value research chemical, with purity grades above 98% commanding premium prices in the fine chemicals market.

Quality control and analytical characterization of 1798716-97-8 present specific technical considerations. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to verify the compound's identity and purity. These analytical challenges represent an active area of method development, particularly for ensuring batch-to-batch consistency in GMP-compliant production environments.

Storage and handling recommendations for 5H,6H,8H-1,2,4triazolo[3,4-c][1,4]oxazin-3-ylmethanol follow standard protocols for organic intermediates. While not classified as hazardous under normal conditions, proper chemical safety practices should always be observed. The compound typically shows good stability when stored under anhydrous conditions at controlled temperatures, making it suitable for long-term research applications.

Future research directions for this compound include exploration of its structure-activity relationships in various biological systems and development of more efficient synthetic routes. The growing interest in heterocyclic chemistry for drug discovery ensures that 5H,6H,8H-1,2,4triazolo[3,4-c][1,4]oxazin-3-ylmethanol will remain a compound of significant scientific and commercial interest in coming years.

For researchers and industry professionals seeking detailed technical specifications or custom synthesis options for CAS 1798716-97-8, specialized chemical suppliers offer various grades and quantities. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced materials engineering.